Cas no 477859-51-1 (5-(1-Methoxyethyl)-6-methyl-[1,2,4]triazolo[3,2-b][1,3]thiazole)

• Product Name: 5-(1-Methoxyethyl)-6-methyl-[1,2,4]triazolo[3,2-b][1,3]thiazole
• CAS No: 477859-51-1
• MF: C₈H₁₁N₃OS
• MW: 197.257439851761
• MDL: MFCD02083409
• CID: 5225881
• Update Time: 2026-03-07

5-(1-Methoxyethyl)-6-methyl-[1,2,4]triazolo[3,2-b][1,3]thiazole Chemical and Physical Properties

Names and Identifiers

• 5-(1-methoxyethyl)-6-methyl-[1,2,4]triazolo[3,2-b][1,3]thiazole
• METHYL 1-(6-METHYL[1,3]THIAZOLO[3,2-B][1,2,4]TRIAZOL-5-YL)ETHYL ETHER
• 5-(1-METHOXYETHYL)-6-METHYL[1,3]THIAZOLO[3,2-B][1,2,4]TRIAZOLE
• Thiazolo[3,2-b][1,2,4]triazole, 5-(1-methoxyethyl)-6-methyl-
• 5-(1-methoxyethyl)-6-methyl-[1,3]thiazolo[3,2-b][1,2,4]triazole
• 5-(1-Methoxyethyl)-6-methyl-[1,2,4]triazolo[3,2-b][1,3]thiazole

• MDL： MFCD02083409
• Inchi： 1S/C8H11N3OS/c1-5-7(6(2)12-3)13-8-9-4-10-11(5)8/h4,6H,1-3H3
• InChI Key： APPZPUCZPATJIQ-UHFFFAOYSA-N
• SMILES： S1C2=NC=NN2C(C)=C1C(C)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 192
• XLogP3: 1.3
• Topological Polar Surface Area: 67.7

Additional information on 5-(1-Methoxyethyl)-6-methyl-[1,2,4]triazolo[3,2-b][1,3]thiazole

5-(1-Methoxyethyl)-6-methyl-[1,2,4]triazolo[3,2-b][1,3]thiazole: A Comprehensive Overview

The compound 5-(1-Methoxyethyl)-6-methyl-[1,2,4]triazolo[3,2-b][1,3]thiazole, identified by the CAS number 477859-51-1, is a heterocyclic aromatic compound with a unique structure that combines a triazolo-thiazole framework. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals and agrochemicals. The molecule's structure is characterized by a fused bicyclic system comprising a triazole ring and a thiazole ring, with substituents at positions 5 and 6. The methoxyethyl group at position 5 and the methyl group at position 6 contribute to the compound's chemical reactivity and biological activity.

Recent studies have highlighted the importance of heterocyclic compounds like 5-(1-Methoxyethyl)-6-methyl-[1,2,4]triazolo[3,2-b][1,3]thiazole in drug discovery. The fused ring system provides a platform for diverse interactions with biological targets, making it a promising candidate for developing new therapeutic agents. For instance, researchers have explored its potential as an inhibitor of certain enzymes involved in disease pathways. The methoxy group at position 5 is particularly significant as it enhances the compound's solubility and bioavailability, which are critical factors in drug design.

The synthesis of 5-(1-Methoxyethyl)-6-methyl-[1,2,4]triazolo[3,2-b][1,3]thiazole involves a multi-step process that typically begins with the preparation of intermediate compounds. One common approach involves the cyclization of appropriate precursors under specific reaction conditions to form the fused triazolo-thiazole ring system. The introduction of substituents at positions 5 and 6 is achieved through targeted functional group transformations. This synthesis pathway has been optimized in recent studies to improve yield and purity, making it more feasible for large-scale production.

In terms of applications, 5-(1-Methoxyethyl)-6-methyl-[1,2,4]triazolo[3,2-b][1,3]thiazole has shown promise in several areas. In the pharmaceutical industry, it has been investigated for its potential as an anti-inflammatory agent due to its ability to modulate inflammatory pathways. Additionally, studies have explored its role as an antioxidant and its effects on cellular signaling pathways. These findings underscore its versatility as a chemical entity with multiple therapeutic potentials.

The environmental impact of this compound is another area of interest. As industries increasingly prioritize sustainability and eco-friendly practices, understanding the environmental fate of chemicals like 5-(1-Methoxyethyl)-6-methyl-[1,2,b][3,b] is crucial. Recent research has focused on assessing its biodegradability and potential toxicity to aquatic organisms. These studies aim to provide insights into how this compound can be safely integrated into industrial processes without posing risks to ecosystems.

In conclusion,
The compound CAS No:477859-51-1 represents a significant advancement in heterocyclic chemistry with wide-ranging applications across various industries. Its unique structure and functional groups make it an attractive candidate for further research and development. As scientific understanding of this compound continues to grow,
It is likely to play an increasingly important role in both academic and industrial settings.